N-(1-(1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)-2-(3-methoxyphenyl)acetamide

• IUPAC Name: N-[1-[1-(3,4-dimethylphenyl)triazole-4-carbonyl]piperidin-4-yl]-2-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C25H29N5O3/c1-17-7-8-21(13-18(17)2)30-16-23(27-28-30)25(32)29-11-9-20(10-12-29)26-24(31)15-19-5-4-6-22(14-19)33-3/h4-8,13-14,16,20H,9-12,15H2,1-3H3,(H,26,31)
• InChI Key: MCRGIWSGKQQPMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C=C(N=N2)C(=O)N3CCC(CC3)NC(=O)CC4=CC(=CC=C4)OC)C
• Molecular Formula: C25H29N5O3
• Molecular Weight: 447.5 g/mol
• CAS No.: 1251696-50-0

Description

N-(1-(1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)-2-(3-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C25H29N5O3 and its molecular weight is 447.539. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure Analysis

The structural elucidation of compounds similar to N-(1-(1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)-2-(3-methoxyphenyl)acetamide has been a subject of research. For instance, the crystal structure of a related capsaicinoid was determined, showcasing the spatial arrangement of its vanilloid, amide, and dimethylphenyl groups, which are nearly perpendicular to one another. This structural analysis provides insights into the compound's conformation in the crystalline state, diverging from other capsaicinoids and emphasizing the significance of intermolecular hydrogen bonds (Park et al., 1995).

Synthesis and Biodistribution

Another research avenue involves the synthesis and biodistribution of radiolabeled compounds for potential positron emission tomography (PET) ligands. For example, the synthesis of [11C]R116301, a promising PET ligand, demonstrates the complex synthetic pathways that can be employed to investigate central neurokinin(1) (NK1) receptors. This process entails the conversion of 1-bromo-3,5-di(trifluoromethyl)benzene into a reactive intermediate, which is then combined with N1-(2,6-dimethylphenyl)-2-{4-[(2R,4S)-2-benzylhexahydro-4-pyridinyl]piperazino}acetamide. The research highlights the potential for visualization of NK1 receptors in vivo, underscoring the compound's significance in neurological studies (Van der Mey et al., 2005).

Microwave-Assisted Synthesis

The exploration of microwave-assisted synthesis represents an innovative approach to producing compounds efficiently. A study involving the synthesis of N-(Substituted)-5-(1-(4-methoxyphenylsulfonyl)piperidin-4-yl)-4H-1,2,4-triazol-3-ylthio) acetamide demonstrates this method's efficacy in controlling reaction time and yield. This approach not only streamlines the synthetic process but also has implications for the rapid generation of compounds for further biological evaluation (Virk et al., 2018).

Enzyme Inhibition Studies

Compounds structurally related to this compound have been investigated for their potential as enzyme inhibitors. Research in this area focuses on evaluating these compounds against various enzymes, such as carbonic anhydrase and acetylcholinesterase, to understand their biological activities and potential therapeutic applications. Such studies contribute to the development of novel inhibitors with specific pharmacological profiles (Riaz et al., 2020).